![molecular formula C15H12N4O2S B256599 3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole](/img/structure/B256599.png)
3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole, also known as NBST, is a chemical compound that belongs to the family of 1,2,4-triazoles. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.
Mechanism of Action
The mechanism of action of 3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase through the formation of a covalent bond with the active site of the enzyme. This inhibition leads to a decrease in the production of bicarbonate ions, which are essential for the maintenance of acid-base balance in the body. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase, the induction of apoptosis, and the inhibition of microbial growth. It has also been reported to exhibit anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various diseases, such as cancer, inflammation, and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole is its high potency and selectivity towards carbonic anhydrase, which makes it a valuable tool for the study of this enzyme's role in various physiological processes. However, the use of this compound in lab experiments is limited by its relatively low solubility in aqueous solutions, which can affect its bioavailability and efficacy. Additionally, the potential cytotoxicity of this compound towards normal cells should be carefully evaluated before its use in clinical applications.
Future Directions
There are several future directions for the research on 3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole. One of the most promising areas is the development of this compound-based drugs for the treatment of cancer and other diseases. The design of this compound analogs with improved solubility and bioavailability is also an important direction for future research. Furthermore, the exploration of this compound's potential applications in materials science, such as the development of sensors and catalysts, is an exciting avenue for future research.
Synthesis Methods
The synthesis of 3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole can be achieved through a multistep reaction process that involves the condensation of 4-nitrobenzaldehyde with thiosemicarbazide, followed by the reduction of the resulting compound with sodium borohydride. The final product is obtained through the reaction between the intermediate and phenylacetylene. The overall yield of this synthesis method is around 60%, and the purity of the final product can be achieved through recrystallization.
Scientific Research Applications
3-({4-nitrobenzyl}sulfanyl)-5-phenyl-4H-1,2,4-triazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit a wide range of biological activities, including antitumor, antimicrobial, and antifungal properties. This compound has also been found to be a potent inhibitor of the enzyme carbonic anhydrase, which is involved in various physiological processes, such as acid-base balance, respiration, and bone resorption.
properties
Molecular Formula |
C15H12N4O2S |
---|---|
Molecular Weight |
312.3 g/mol |
IUPAC Name |
3-[(4-nitrophenyl)methylsulfanyl]-5-phenyl-1H-1,2,4-triazole |
InChI |
InChI=1S/C15H12N4O2S/c20-19(21)13-8-6-11(7-9-13)10-22-15-16-14(17-18-15)12-4-2-1-3-5-12/h1-9H,10H2,(H,16,17,18) |
InChI Key |
NPLDNIQZLKVHLQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NC(=NN2)SCC3=CC=C(C=C3)[N+](=O)[O-] |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NN2)SCC3=CC=C(C=C3)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.